Cas no 313052-03-8 (a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid)

• Product Name: a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid
• CAS No: 313052-03-8
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 2086044
• PubChem ID: 125304210
• Update Time: 2025-11-07

a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid Chemical and Physical Properties

Names and Identifiers

• a-[[Fmoc]amino]-1-[alloc]-(aS)-4-piperidinepropanoic Acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-((allyloxy)carbonyl)piperidin-4-yl)propanoic acid
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-(1-prop-2-enoxycarbonylpiperidin-4-yl)propanoic acid
• DTXSID801110456
• starbld0003186
• SCHEMBL25358644
• (I+/-S)-I+/--[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-1-[(2-propen-1-yloxy)carbonyl]-4-piperidinepropanoic acid
• FMOC-L-ALA-4PIP(ALLOC)
• 313052-03-8
• F96337
• a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid

• Inchi： 1S/C27H30N2O6/c1-2-15-34-27(33)29-13-11-18(12-14-29)16-24(25(30)31)28-26(32)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h2-10,18,23-24H,1,11-17H2,(H,28,32)(H,30,31)/t24-/m0/s1
• InChI Key： RURLLCHNGWWRCW-DEOSSOPVSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1CCN(C(=O)OCC=C)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668 g/mol
• Monoisotopic Mass: 478.21038668 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105
• Molecular Weight: 478.5

Additional information on a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid

a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid: A Comprehensive Overview

a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid, with the CAS registry number 313052-03-8, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which includes an Fmoc (9-fluorenylmethyloxycarbonyl) protecting group, an alloc (allyloxycarbonyl) group, and a piperidine ring system. The stereochemistry at the alpha position, denoted by (aS), adds another layer of complexity and specificity to its molecular architecture.

The compound's structure is designed to facilitate its use in peptide synthesis and other advanced chemical reactions. The Fmoc group is widely recognized for its role as a protecting group in solid-phase peptide synthesis, where it serves to block the amine functionality during the synthesis process. Similarly, the alloc group provides additional protection and serves as a handle for subsequent deprotection steps. The piperidine ring system introduces rigidity and potential bioactivity into the molecule, making it a valuable component in the design of bioactive compounds.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, researchers have explored the use of a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid in the construction of complex peptide libraries, which are essential for high-throughput screening in drug discovery. The compound's unique stereochemistry and functional groups make it an ideal building block for constructing bioactive molecules with specific pharmacological properties.

In terms of synthesis, the preparation of a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The synthesis typically begins with the preparation of the piperidine ring system, followed by the introduction of the Fmoc and alloc groups through carefully designed coupling reactions. The stereochemical resolution at the alpha position is achieved through asymmetric induction techniques, ensuring that the final product retains the desired (aS) configuration.

The compound's applications extend beyond peptide synthesis into other areas of organic chemistry. For example, it has been used as a key intermediate in the total synthesis of natural products and complex molecules with therapeutic potential. Its versatility lies in its ability to undergo a wide range of chemical transformations while maintaining its core structure intact.

From a pharmacological perspective, a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid exhibits interesting biological properties that make it a promising candidate for further investigation. Studies have shown that it possesses moderate activity against certain enzyme targets, suggesting that it could serve as a lead compound for drug development efforts.

In conclusion, a-Fmocamino-1-alloc-(aS)-4-piperidinepropanoic Acid is a versatile and sophisticated compound that plays a crucial role in modern organic chemistry and drug discovery efforts. Its unique structure, functional groups, and stereochemistry make it an invaluable tool for researchers working on complex molecule synthesis and bioactive compound development.